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Compound of Interest

Compound Name: Finafloxacin

Cat. No.: B1662518

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in-vitro activity of finafloxacin, a
novel 8-cyano fluoroquinolone, against a range of clinically relevant gram-negative bacteria. A
key characteristic of finafloxacin is its enhanced bactericidal activity in acidic environments, a
feature that distinguishes it from other fluoroquinolones and suggests a therapeutic advantage
in treating infections located in acidic foci.

Mechanism of Action

Finafloxacin, like other fluoroquinolones, exerts its bactericidal effect by inhibiting essential
bacterial enzymes involved in DNA replication: DNA gyrase and topoisomerase IV.[1][2][3] By
forming a complex with these enzymes and the bacterial DNA, finafloxacin promotes DNA
cleavage, which ultimately leads to the cessation of DNA synthesis and bacterial cell death.[1]
For gram-negative bacteria, the primary target is DNA gyrase.[4] This dual-targeting capability
contributes to its potent and rapid bactericidal activity.[1]
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Figure 1: Mechanism of action of Finafloxacin in gram-negative bacteria.

In-Vitro Activity: The Influence of pH
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A distinguishing feature of finafloxacin is its enhanced activity under acidic conditions (pH 5.0-
6.0).[5][6] This is in stark contrast to other fluoroquinolones, such as ciprofloxacin and
levofloxacin, which typically lose activity in acidic environments.[7][8] This property is attributed
to the higher accumulation of finafloxacin within the bacterial cell at a lower pH.[1] This
suggests finafloxacin may be particularly effective in acidic infection sites, such as the urinary
tract.[6][9]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1662518?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21709094/
https://en.wikipedia.org/wiki/Finafloxacin
https://journals.asm.org/doi/10.1128/AAC.00833-10
https://pmc.ncbi.nlm.nih.gov/articles/PMC3165343/
https://www.benchchem.com/product/b1662518?utm_src=pdf-body
https://www.merlionpharma.com/finafloxacin/overview
https://www.benchchem.com/product/b1662518?utm_src=pdf-body
https://en.wikipedia.org/wiki/Finafloxacin
https://www.researchgate.net/publication/330517296_Finafloxacin_A_Novel_Fluoroquinolone_Introduced_in_Clinical_Trials
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

pH Effect on Fluoroquinolone Activity
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Prepare Serial Dilutions
of Finafloxacin in Plate
Prepare Bacterial Inoculum
(~5x10"5 CFU/mL)
Cnoculate Microtiter Platta
Incubate at 35°C
for 16-20 hours
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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